Cas no 1823980-02-4 (2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yloxy}acetic acid)

• Product Name: 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yloxy}acetic acid
• CAS No: 1823980-02-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5301588
• Update Time: 2026-03-10

2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yloxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)oxy]-
• 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yloxy}acetic acid

• Inchi： 1S/C9H12N2O3/c12-9(13)6-14-8-5-7-3-1-2-4-11(7)10-8/h5H,1-4,6H2,(H,12,13)
• InChI Key： HWWSYJZHISMYDR-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1C=C2N(N=1)CCCC2

Additional information on 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yloxy}acetic acid

Comprehensive Guide to 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yloxy}acetic acid (CAS No. 1823980-02-4): Properties, Applications, and Market Insights

2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yloxy}acetic acid (CAS No. 1823980-02-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique pyrazolo[1,5-a]pyridine core and acetic acid side chain, serves as a versatile building block for drug discovery and material science applications. Its molecular structure combines the pharmacophoric features of both pyrazole and pyridine rings, making it particularly valuable for designing bioactive molecules.

The growing interest in pyrazolo[1,5-a]pyridine derivatives stems from their demonstrated biological activities, including potential applications in inflammation modulation and neurological disorders. Researchers are actively exploring 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yloxy}acetic acid as a precursor for developing novel therapeutic agents, particularly in the context of targeted drug delivery systems. The compound's acetic acid moiety provides an excellent handle for further chemical modifications, enabling the creation of ester or amide derivatives with tailored properties.

From a synthetic chemistry perspective, CAS 1823980-02-4 represents an interesting challenge due to the need for selective functionalization of the pyrazolo[1,5-a]pyridine scaffold. Recent advances in green chemistry have led to more efficient synthetic routes for this compound, addressing common questions about how to synthesize pyrazolo[1,5-a]pyridine derivatives with higher yields and lower environmental impact. These developments align with the pharmaceutical industry's increasing focus on sustainable manufacturing practices.

The physicochemical properties of 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yloxy}acetic acid make it particularly suitable for formulation development. Its moderate solubility profile and stability under physiological conditions are frequently cited advantages in patent literature. Many researchers are investigating what makes pyrazolo[1,5-a]pyridine derivatives biologically active, with particular focus on the electronic effects conferred by the heterocyclic system and its potential for hydrogen bonding interactions.

In the agrochemical sector, derivatives of CAS 1823980-02-4 have shown promise as potential plant growth regulators and pest control agents. The compound's structural features appear to interact with specific biological targets in plants, sparking interest in pyrazolo[1,5-a]pyridine-based agrochemicals. This application area has gained momentum with the increasing demand for environmentally friendly crop protection solutions.

Market analysis indicates steady growth in demand for 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yloxy}acetic acid, particularly from contract research organizations and specialty chemical manufacturers. The compound's price trajectory reflects its niche status and the technical challenges associated with its production. Industry observers frequently search for information about where to buy 1823980-02-4 and pyrazolo[1,5-a]pyridine suppliers, indicating strong commercial interest in this chemical space.

Quality control aspects of CAS 1823980-02-4 are particularly important given its pharmaceutical applications. Analytical methods such as HPLC and LC-MS are commonly employed to ensure the purity of this compound, with specifications typically requiring ≥95% purity for research purposes. These quality considerations address common queries about how to analyze pyrazolo[1,5-a]pyridine derivatives and maintain batch-to-batch consistency.

Recent scientific literature highlights innovative applications of 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yloxy}acetic acid in materials science, particularly in the development of organic semiconductors and luminescent materials. The compound's conjugated system and ability to form stable complexes with metals make it attractive for these emerging applications. This diversification of use cases has led to increased patent activity surrounding pyrazolo[1,5-a]pyridine chemistry in recent years.

Safety and handling considerations for CAS 1823980-02-4 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment is recommended when working with this material. These precautions address frequently asked questions about pyrazolo[1,5-a]pyridine safety data and appropriate handling procedures.

The future outlook for 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yloxy}acetic acid appears promising, with several clinical candidates containing this scaffold currently in development pipelines. As research continues to uncover new biological activities and material properties associated with this structural motif, demand for the compound is expected to grow. This trend reflects broader interest in heterocyclic building blocks for drug discovery and functional materials development.